1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine

• Molecular Formula: C12H12Cl2FNS
• Molecular Weight: 292.2 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-[(5-fluorothiophen-2-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C12H11ClFNS.ClH/c13-10-3-1-2-9(6-10)7-15-8-11-4-5-12(14)16-11;/h1-6,15H,7-8H2;1H
• InChI Key: WWUCPPPMURZMBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNCC2=CC=C(S2)F.Cl

Description

1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine is a complex organic compound that features a chlorophenyl group and a fluoro-thienyl group

Preparation Methods

The synthesis of 1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the chlorophenyl and fluoro-thienyl intermediates, which are then coupled under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure settings.

Chemical Reactions Analysis

1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis.

Biology: Studied for its potential biological activity.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]methanamine can be compared with other similar compounds, such as:

• 1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]ethanamine
• 1-(3-chlorophenyl)-N-[(5-fluoro-2-thienyl)methyl]propanamine These compounds share similar structural features but differ in their specific functional groups and chain lengths, which can influence their chemical properties and applications.